Cas no 2171788-92-2 (2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid)

• Product Name: 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid
• CAS No: 2171788-92-2
• MF: C₂₅H₂₉N₃O₅
• MW: 451.5148665905
• CID: 5999829
• PubChem ID: 165586877
• Update Time: 2025-05-20

2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperazin-1-yl}propanoic acid
• EN300-1539026
• 2171788-92-2
• 2-{4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperazin-1-yl}propanoic acid

• Inchi： 1S/C25H29N3O5/c1-17(24(30)31)27-12-14-28(15-13-27)23(29)10-11-26-25(32)33-16-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,17,22H,10-16H2,1H3,(H,26,32)(H,30,31)
• InChI Key： DFLBEIJKZPGRCI-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1CCN(C(C(=O)O)C)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.21072103g/mol
• Monoisotopic Mass: 451.21072103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 99.2Ų